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A pivotal moment in the history of science was the confirmation of radium as a new element.
This was achieved through the painstaking work of Marie and Pierre Curie, who employed a
meticulous process of fractional crystallization to isolate radium salts from tons of pitchblende
residue. A crucial stage in this process involved the use of bromide salts to separate radium
from the chemically similar element, barium. This guide provides a comparative analysis of the
properties of radium bromide and barium bromide, detailing the experimental procedures that
enabled this landmark discovery.

The confirmation of radium's elemental properties hinged on demonstrating its unique atomic
weight and spectral lines, distinct from any known element. The primary challenge lay in
separating the minute quantities of radium from the far more abundant barium, with which it
shares similar chemical characteristics. The Curies ingeniously exploited the slight differences
in the solubility of their bromide salts to achieve this separation.

Quantitative Comparison of Radium and Barium
Bromide

The success of the fractional crystallization technique relied on the lower solubility of radium
bromide compared to barium bromide. This difference, though subtle, allowed for the gradual
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enrichment of radium in the crystallized fractions. The following table summarizes the key

quantitative data for these two compounds.

Radium Bromide

Barium Bromide

Significance in

Property .
(RaBr2) (BaBr2) Separation
The higher molar
mass of radium
Molar Mass 385.8 g/mol 297.14 g/mol bromide was a key

indicator of a new,

heavier element.

Solubility in Water

70.6 g/100 mL at
20°C[1]

~104 g/100 mL at
20°C

Radium bromide's
lower solubility is the
fundamental principle
enabling its separation
from barium bromide
through fractional

crystallization.

Crystal Structure

Orthorhombic[1]

Orthorhombic|[2]

The similar crystal
structures allow for
the co-crystallization
of radium and barium
bromide, with radium
concentrating in the

solid phase.

Atomic Weight of
Metal

~226 u (determined

by Curie)[2]

~137 u

The distinct atomic
weight of radium was
the ultimate proof of
its status as a new

element.[2]

Experimental Protocols

The isolation of radium bromide was a multi-stage process. After an initial separation from

pitchblende ore and enrichment as chlorides, the mixture was converted to bromides for the
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final, more efficient, purification.[3] This was a suggestion by German chemist Friedrich Giesel.
The final crystallizations were often carried out in acidic solutions, which further enhanced the
separation.[3]

Fractional Crystallization of Radium Bromide

The following is a generalized protocol for the fractional crystallization of radium bromide from a
radium-barium bromide mixture, based on the descriptions of the Curies' work:

» Dissolution: A concentrated solution of the mixed radium and barium bromides was prepared
by dissolving the salts in hot, slightly acidified water (using hydrobromic acid).

o Crystallization: The solution was allowed to cool slowly, inducing crystallization. Due to its
lower solubility, radium bromide preferentially crystallized out of the solution, leading to a
higher concentration of radium in the solid phase.

e Separation: The crystals were separated from the remaining solution (the "mother liquor") by
filtration or decantation.

e |teration: The separated crystals, now enriched in radium, were redissolved in a smaller
volume of hot, acidified water and the crystallization process was repeated. The mother
liquor, depleted of some radium but still containing a significant amount, was also
reprocessed.

o Systematic Repetition: This process of dissolving, crystallizing, and separating was repeated
hundreds, and even thousands, of times. The crystals from one step would become the
starting material for the next, progressively increasing the concentration of radium. The
mother liquors were systematically combined and re-crystallized to recover as much radium
as possible.

e Monitoring: The progress of the enrichment was monitored by measuring the radioactivity of
the crystal fractions using an electrometer, a device developed by Pierre Curie. An increase
in radioactivity indicated a successful concentration of radium. Spectroscopic analysis was
also used to observe the strengthening of radium's unique spectral lines and the diminishing
of barium's lines as the purification progressed.[4]

The following diagram illustrates the logical workflow of this painstaking process.
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Workflow for the confirmation of radium's elemental properties.

Conclusion

The confirmation of radium as a new element was a triumph of meticulous experimental
chemistry. The analysis of radium bromide, separated from barium bromide through the
arduous process of fractional crystallization, provided the definitive evidence of its unique
atomic weight and properties. This work not only introduced a new element to the periodic table
but also laid the foundation for the fields of radiochemistry and nuclear physics, with profound
implications for science and medicine that continue to this day. The comparison of the
properties and the detailed experimental workflow highlight the ingenuity and perseverance
required to isolate and characterize this remarkable element.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 5/6 Tech Support


https://byjus.com/chemistry/barium-bromide/
https://www.britannica.com/topic/Marie-Curie-and-Irene-Curie-on-radium-1983710/DISCOVERY-OF-RADIUM
https://www.britannica.com/topic/Marie-Curie-and-Irene-Curie-on-radium-1983710/DISCOVERY-OF-RADIUM
https://www.youtube.com/watch?v=L6RsS8G41zo
https://www.benchchem.com/product/b14768681/docs#isolating-an-element-a-comparative-guide-to-the-bromide-salt-analysis-of-radium
https://www.benchchem.com/product/b14768681/docs#isolating-an-element-a-comparative-guide-to-the-bromide-salt-analysis-of-radium
https://www.benchchem.com/product/b14768681/docs#isolating-an-element-a-comparative-guide-to-the-bromide-salt-analysis-of-radium
https://www.benchchem.com/product/b14768681/docs#isolating-an-element-a-comparative-guide-to-the-bromide-salt-analysis-of-radium
https://www.benchchem.com/product/b14768681?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14768681?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14768681?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

